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This technical guide provides a comprehensive overview of the palladium-platinum (Pd-Pt)

binary phase diagram, focusing on the core thermodynamic principles, experimental data, and

methodologies for its determination. The complete solid solubility of palladium and platinum at

all compositions makes this system a cornerstone for understanding binary metallic alloys.

Core Principles of the Palladium-Platinum System
The palladium-platinum system is characterized by a continuous solid solution across all

compositions, with a distinct two-phase region (solid + liquid) at elevated temperatures.[1] This

behavior is anticipated by the Hume-Rothery rules, as both palladium and platinum share the

same face-centered cubic (fcc) crystal structure, have similar atomic radii, and possess the

same electronegativity. The phase diagram is defined by the liquidus and solidus lines, which

represent the temperatures at which the alloy is fully liquid and fully solid, respectively.[1]

Quantitative Data: Solidus and Liquidus
Temperatures
The following table summarizes the experimentally determined solidus and liquidus

temperatures for various compositions of the palladium-platinum binary alloy. This data is

critical for applications in alloy design, casting, and high-temperature performance assessment.
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Atomic Percent Platinum
(at.% Pt)

Solidus Temperature (°C) Liquidus Temperature (°C)

0 (Pure Pd) 1555 1555

10 1573 1605

20 1593 1638

30 1615 1665

40 1638 1690

50 1660 1712

60 1683 1735

70 1705 1755

80 1728 1775

90 1750 1790

100 (Pure Pt) 1768 1768

Data sourced from experimental work utilizing the spot technique.[1]

Experimental Protocols for Phase Diagram
Determination
The determination of the palladium-platinum phase diagram relies on precise experimental

techniques to identify the solidus and liquidus temperatures.

Sample Preparation
A foundational step in the experimental determination of the phase diagram is the preparation

of homogeneous alloy samples.[1]

Component Mixing: High-purity palladium powder and platinum foil chips (both typically

99.95% pure) are mixed in the desired atomic percentages.[1]
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Pelletizing: The mixture is pressed into pellets to ensure good contact between the

components.[1]

Induction Melting: The pellets are placed in an inert crucible, such as alumina, within a

molybdenum crucible and melted in an induction furnace under a vacuum.[1]

Homogenization: The resulting alloy is cooled and then subjected to a prolonged vacuum

anneal at a high temperature (e.g., 1300 °C for 7 days) to ensure compositional uniformity.[1]

Characterization: The homogeneity of the annealed samples is confirmed using techniques

like Scanning Electron Microscopy (SEM) to check for any segregation.[1]

Spot Technique for Solidus and Liquidus Determination
A key technique for determining the solidus and liquidus temperatures in high-temperature

refractory metal systems is the "spot technique".[1]

Principle: This method leverages the difference in reflectivity between the solid and liquid

phases of the alloy.[1]

Apparatus: A small sample of the prepared alloy is placed in an inert container within a

Knudsen effusion cell, which is then heated in a vacuum. The temperature is monitored

using a calibrated optical pyrometer.[1]

Solidus Measurement: As the sample is heated, the first appearance of dark spots on the

surface, caused by the reflection from newly formed liquid droplets, indicates the solidus

temperature.[1]

Liquidus Measurement: Upon further heating, the coalescence of these dark spots into a

single molten pool signifies the liquidus temperature.[1]

Data Acquisition: Solidus values are typically the average of multiple readings, while liquidus

temperatures, which can be affected by undercooling during cooling cycles, are often taken

as the highest temperature reached during cooling before solidification begins.[1]

Other Relevant Experimental Techniques
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While the spot technique is highly effective for the Pd-Pt system, other thermal analysis

methods are also widely used for phase diagram determination in metallic alloys.

Differential Thermal Analysis (DTA): This technique measures the temperature difference

between a sample and an inert reference as they are heated or cooled at a constant rate.

Phase transitions are identified by endothermic or exothermic peaks in the DTA curve.[2][3]

[4][5][6]

Differential Scanning Calorimetry (DSC): DSC measures the amount of heat required to

change the temperature of a sample. Similar to DTA, phase transitions are indicated by

changes in heat flow.[2][5][6][7][8]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

binary phase diagram, such as that of the palladium-platinum system.
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Caption: Experimental workflow for determining the Pd-Pt phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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